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Compound of Interest |

Compound Name: Allyl anthranilate
CAS No.: 7493-63-2
Cat. No.: B045369
Get Quote
. J

As a Senior Application Scientist, it is imperative to not only advance research but also to
ensure that all laboratory practices, including chemical disposal, are conducted with the utmost
attention to safety and environmental responsibility. This guide provides a detailed, step-by-
step protocol for the proper disposal of allyl anthranilate, grounded in established safety
standards and an understanding of its chemical properties.

Allyl anthranilate is an aromatic ester recognized for its distinct grape-like scent, finding use in
fragrances and flavorings.[1][2] HoweuVer, its disposal requires careful consideration due to its
hazardous properties. It is classified as an irritant, capable of causing skin, eye, and respiratory
irritation.[1][3][4] Furthermore, it is combustible and presents certain chemical incompatibilities
that must be managed to prevent hazardous reactions.[3][5]

This document will provide you with the necessary information to handle and dispose of allyl
anthranilate in a manner that is both safe for laboratory personnel and compliant with
environmental regulations.

Hazard Identification and Risk Assessment
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Before handling allyl anthranilate, a thorough understanding of its hazards is essential for a
proper risk assessment.

Hazard Classification Description GHS Hazard Statements
) o Causes skin irritation upon
Skin Irritation H315[3][4]
contact.
Eye Irritation Causes serious eye irritation. H319[3][4]

) o May cause respiratory irritation
Respiratory Irritation o H335[3][4]
if inhaled.

o The chemical is probably -
Combustibility ] Not specified
combustible.[3][5]

Chemical Incompatibilities: Allyl anthranilate is incompatible with strong oxidizing agents,
acids, and bases.[5][6] Contact with these substances can lead to vigorous and potentially
dangerous reactions.[5]

Personal Protective Equipment (PPE) and Handling

Adherence to proper PPE protocols is the first line of defense against accidental exposure.
e Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).
o Eye Protection: Use safety glasses with side-shields or chemical goggles.[1]

o Skin and Body Protection: A lab coat or impervious coveralls should be worn.[5] In cases of
potential splashing, additional protective clothing may be necessary.

o Respiratory Protection: Handle allyl anthranilate in a well-ventilated area, preferably within
a chemical fume hood, to avoid inhaling vapors.[1][6]

Always wash hands thoroughly after handling the chemical, even if gloves were worn.[1]

Allyl Anthranilate Waste Disposal Workflow
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The following diagram outlines the decision-making process and procedural steps for the
proper disposal of allyl anthranilate waste.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of allyl anthranilate waste.

Detailed Disposal Protocol

This protocol provides a step-by-step guide for the safe disposal of allyl anthranilate.
Step 1: Waste Collection and Container Selection

» Container Material: Collect waste allyl anthranilate in a chemically compatible container.
Glass bottles are a suitable option.[7] The container must have a secure, tight-fitting screw
cap to prevent leaks and evaporation.[3]

o Container Integrity: Ensure the container is in good condition, with no cracks or signs of
deterioration.[8] Do not use food containers for hazardous waste storage.[S]
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e Headspace: Leave at least one inch of headspace in the container to allow for vapor
expansion.[8]

Step 2: Labeling of Waste Containers

Proper labeling is a critical safety and regulatory requirement.

The container must be clearly labeled with the words "Hazardous Waste."[8]

The full chemical name, "Allyl Anthranilate,” must be written out. Avoid using chemical
formulas or abbreviations.[8]

List the associated hazards: "Irritant,” "Combustible."[8]

Date the container when the first drop of waste is added.
Step 3: Segregation of Waste
Due to its chemical incompatibilities, proper segregation is crucial.

o Store the allyl anthranilate waste container away from strong oxidizing agents, acids, and
bases.[5][6]

o Maintain separate waste streams for different chemical classes to prevent accidental mixing.

[7]
Step 4: Storage in a Satellite Accumulation Area (SAA)

» Designate a specific area in the laboratory, such as a chemical fume hood or a designated
cabinet, as a Satellite Accumulation Area (SAA) for hazardous waste.[8]

o Keep the waste container in the SAA until it is ready for pickup.[8] The container must remain
closed except when adding waste.[9]

e Do not accumulate more than 55 gallons of hazardous waste in your laboratory's SAA.[9]

Step 5: Arranging for Final Disposal
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o Allyl anthranilate should not be disposed of down the drain or in regular trash.[9][10]
Evaporation in a fume hood is also not an acceptable method of disposal.[9]

» Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.[11]

» The final disposal method should be in an approved waste disposal plant, which typically
involves incineration or other approved chemical treatment methods.[1]

Emergency Procedures for Spills and Exposures

In the event of a spill or accidental exposure, immediate and appropriate action is critical.
Spill Response:

o Evacuate and Secure: Evacuate non-essential personnel from the immediate area and
control access.[11]

» Eliminate Ignition Sources: If the spill is significant, remove all sources of ignition.[5][11]
o Ventilate: Ensure adequate ventilation.

o Absorb: For small spills, use an absorbent material like vermiculite, dry sand, or earth to
contain the liquid.[5][11]

» Collect and Dispose: Carefully collect the absorbed material and place it in a sealed, labeled
container for hazardous waste disposal.[5][11]

o Decontaminate: Clean the spill area with 60-70% ethanol followed by a soap and water
solution.[5]

For large spills, or if you are unsure how to proceed, contact your institution's EHS department
immediately.[9]

Exposure Response:

 Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial
respiration. Seek medical attention.[4]
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o Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap
and water. Seek medical attention if irritation persists.[1][4]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting
the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.[1][4]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[4]

By adhering to these procedures, you contribute to a safer laboratory environment and ensure
the responsible management of chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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